1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione

• IUPAC Name: 1-[2-(4-fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C12H12FNO2S/c13-9-1-3-10(4-2-9)17-8-7-14-11(15)5-6-12(14)16/h1-4H,5-8H2
• InChI Key: SIJBVDVREWZCNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCSC2=CC=C(C=C2)F
• Molecular Formula: C12H12FNO2S
• Molecular Weight: 253.29 g/mol

Description

1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione, also known as FPEP, is a chemical compound that has been studied extensively for its potential applications in scientific research. FPEP is a derivative of thalidomide, a medication that was originally developed as a sedative but was later found to have anti-inflammatory and immunomodulatory properties. FPEP has been shown to have similar properties, and has been studied for its potential use in treating a variety of conditions, including cancer, inflammatory diseases, and autoimmune disorders.

Mechanism of Action

The exact mechanism of action of 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione has been shown to inhibit the activity of a protein called NF-κB, which plays a key role in regulating the immune response and inflammation. 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione has also been shown to activate the protein p53, which is involved in regulating cell growth and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione can have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione has been shown to have immunomodulatory effects, meaning that it can help to regulate the immune system. 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione has also been shown to have anti-angiogenic effects, meaning that it can inhibit the formation of new blood vessels, which is a process that is important in the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione in lab experiments is that it has been extensively studied and has a well-characterized mechanism of action. This makes it a useful tool for studying various biological processes. However, one limitation is that 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione can be difficult and expensive to synthesize, which may limit its availability for research purposes.

Future Directions

There are many potential future directions for research on 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione. One area of research could focus on optimizing the synthesis method for 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione, in order to make it more accessible for research purposes. Another area of research could focus on further elucidating the mechanism of action of 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione, in order to better understand its effects on various biological processes. Additionally, research could focus on exploring the potential use of 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione in combination with other drugs or therapies, in order to enhance its therapeutic effects. Overall, 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione has shown great promise as a tool for scientific research, and further research in this area is likely to yield important insights into the mechanisms of various diseases and potential treatments.

Synthesis Methods

1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione can be synthesized using a variety of methods, including the reaction of thalidomide with 4-fluorophenylsulfanylacetic acid, or the reaction of thalidomide with 4-fluorophenylsulfanylacetic anhydride. The resulting compound can then be purified using chromatography techniques.

Scientific Research Applications

1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione has been studied extensively for its potential applications in scientific research. One area of research has focused on the compound's anti-inflammatory properties. Studies have shown that 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione can inhibit the production of inflammatory cytokines, which are molecules that play a key role in the immune response. This suggests that 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
Another area of research has focused on 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione's potential as an anti-cancer agent. Studies have shown that 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione can induce apoptosis, or programmed cell death, in cancer cells. This suggests that 1-[2-(4-Fluorophenyl)sulfanylethyl]pyrrolidine-2,5-dione may have potential as a treatment for various types of cancer.